Cas no 75115-52-5 (2-Chloro-1-(pyrrolidin-1-yl)propan-1-one)
75115-52-5 structure
Product Name:2-Chloro-1-(pyrrolidin-1-yl)propan-1-one
CAS No:75115-52-5
MF:C7H12ClNO
MW:161.629281044006
MDL:MFCD03986494
CID:557928
PubChem ID:3276100
Update Time:2025-04-19
2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-(pyrrolidin-1-yl)propan-1-one
- 1-(2-CHLOROPROPANOYL)PYRROLIDINE
- 1-Propanone,2-chloro-1-(1-pyrrolidinyl)-
- 2-chloro-1-pyrrolidin-1-ylpropan-1-one
- Z56917970
- EN300-05753
- LS-03126
- F8889-7342
- 2-Chloro-1-(1-pyrrolidinyl)-1-propanone
- UPCMLD0ENAT0517-2009:001
- SCHEMBL11837046
- AKOS000264544
- CS-0220098
- BB 0259276
- 75115-52-5
- FT-0679609
- AKOS016344126
- MFCD03986494
- DTXSID40390937
-
- MDL： MFCD03986494
- Inchi： 1S/C7H12ClNO/c1-6(8)7(10)9-4-2-3-5-9/h6H,2-5H2,1H3
- InChI Key： QGMQKFMNYCEBSO-UHFFFAOYSA-N
- SMILES： ClC(C)C(N1CCCC1)=O
Computed Properties
- Exact Mass: 161.06100
- Monoisotopic Mass: 161.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 258.9±23.0 °C at 760 mmHg
- Flash Point: 110.4±22.6 °C
- Refractive Index: 1.495
- PSA: 20.31000
- LogP: 1.17400
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 050473-250mg |
1-(2-Chloropropanoyl)pyrrolidine |
75115-52-5 | 95% | 250mg |
￡80.00 | 2022-03-01 | |
| Fluorochem | 050473-1g |
1-(2-Chloropropanoyl)pyrrolidine |
75115-52-5 | 95% | 1g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 050473-5g |
1-(2-Chloropropanoyl)pyrrolidine |
75115-52-5 | 95% | 5g |
￡372.00 | 2022-03-01 | |
| TRC | C214580-50mg |
1-(2-chloropropanoyl)pyrrolidine |
75115-52-5 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C214580-100mg |
1-(2-chloropropanoyl)pyrrolidine |
75115-52-5 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C214580-500mg |
1-(2-chloropropanoyl)pyrrolidine |
75115-52-5 | 500mg |
$ 210.00 | 2022-04-01 | ||
| abcr | AB267071-250 mg |
1-(2-Chloropropanoyl)pyrrolidine |
75115-52-5 | 250MG |
€151.40 | 2022-06-11 | ||
| abcr | AB267071-1 g |
1-(2-Chloropropanoyl)pyrrolidine |
75115-52-5 | 1g |
€169.40 | 2023-04-26 | ||
| abcr | AB267071-5 g |
1-(2-Chloropropanoyl)pyrrolidine |
75115-52-5 | 5g |
€530.60 | 2023-04-26 | ||
| Chemenu | CM524949-1g |
2-Chloro-1-(pyrrolidin-1-yl)propan-1-one |
75115-52-5 | 95% | 1g |
$143 | 2023-01-01 |
2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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